![molecular formula C12H16N2O B182478 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one CAS No. 924830-53-5](/img/structure/B182478.png)
1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one” is a chemical compound with the empirical formula C12H16N2O . It has a molecular weight of 204.27 . The SMILES string representation of the molecule is Cc1cc (cc (C)c1N)N2CCCC2=O
.
Molecular Structure Analysis
The InChI string for “1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one” is1S/C12H16N2O/c1-8-6-10 (7-9 (2)12 (8)13)14-5-3-4-11 (14)15/h6-7H,3-5,13H2,1-2H3
. This indicates the presence of a pyrrolidinone ring attached to a 3,5-dimethylphenyl group with an amino substituent.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The pyrrolidine ring serves as a versatile scaffold for designing biologically active compounds. Researchers have explored its potential due to several factors:
- Pseudorotation : The non-planarity of the ring (pseudorotation) enhances three-dimensional coverage .
Anticancer Agents
Pyrrolidine derivatives have shown promise as anticancer agents. Researchers have synthesized compounds with the pyrrolidine ring, aiming to improve efficacy and reduce toxicity. These compounds may inhibit tumor growth or enhance drug delivery .
Trace Amine-Associated Receptor 1 (TAAR1) Modulation
Recent studies explore the interaction of pyrrolidine derivatives with TAAR1, a G protein-coupled receptor. Modulating TAAR1 activity could have implications for neuropsychiatric disorders and drug addiction .
Functionalized Nanoparticles
Researchers have functionalized silver nanoparticles with 4-amino, 3,5-dimercapto, 1,2,4-triazole (DMT). These modified nanoparticles exhibit cytotoxicity against breast cancer cell lines, making them potential candidates for targeted drug delivery .
Hepatoprotective and Antioxidant Properties
Certain pyrrolidine-containing drugs, including furazonal, thiotriazoline, and cardiotril, possess hepatoprotective and antioxidant activities. These compounds may find applications in liver health and oxidative stress management .
Chemical Sensors and Analytical Chemistry
Pyrrolidine derivatives can serve as building blocks for chemical sensors. Their unique properties, such as chirality and reactivity, make them valuable in detecting specific analytes or pollutants .
properties
IUPAC Name |
1-(4-amino-3,5-dimethylphenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-8-6-10(7-9(2)12(8)13)14-5-3-4-11(14)15/h6-7H,3-5,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNQHGHXLRNSKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C)N2CCCC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30587930 |
Source
|
Record name | 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one | |
CAS RN |
924830-53-5 |
Source
|
Record name | 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.